2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-3-methylquinoxaline

• IUPAC Name: 2-[4-(5-ethylpyrimidin-2-yl)oxypiperidin-1-yl]-3-methylquinoxaline
• InChI: InChI=1S/C20H23N5O/c1-3-15-12-21-20(22-13-15)26-16-8-10-25(11-9-16)19-14(2)23-17-6-4-5-7-18(17)24-19/h4-7,12-13,16H,3,8-11H2,1-2H3
• InChI Key: ICHYDNYTSDYDAK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(N=C1)OC2CCN(CC2)C3=NC4=CC=CC=C4N=C3C
• Molecular Formula: C20H23N5O
• Molecular Weight: 349.4 g/mol

Description

2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-3-methylquinoxaline is a quinoxaline derivative that has been extensively studied for its potential applications in scientific research. This compound is known for its unique biochemical and physiological effects, which make it a promising candidate for various research studies.

Mechanism of Action

This compound has a unique mechanism of action, which makes it a promising candidate for various research studies.
2. Anticancer Properties: 2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-3-methylquinoxaline has been shown to have anticancer properties, which can be useful for cancer research.
Limitations:
1. Limited Availability: This compound is not readily available, which can make it difficult to conduct research studies.
2. Cost: 2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-3-methylquinoxaline is a costly compound, which can make it difficult to conduct research studies.

Advantages and Limitations for Lab Experiments

2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-3-methylquinoxaline has various advantages and limitations for lab experiments. Some of these include:
Advantages:
1. Unique

Future Directions

There are various future directions for the research of 2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-3-methylquinoxaline. Some of these include:
1. Development of New

Synthesis Methods

The synthesis of 2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-3-methylquinoxaline is a multi-step process that involves the use of various reagents and solvents. The starting materials for the synthesis are 2-chloro-3-methylquinoxaline and 5-ethylpyrimidine-2-ol. The reaction between these two compounds produces the intermediate 2-(5-Ethylpyrimidin-2-yl)oxypiperidine-1-carboxylic acid ethyl ester, which is then treated with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with 2-amino-3-methylquinoxaline to produce the final product, 2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-3-methylquinoxaline.

Scientific Research Applications

2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-3-methylquinoxaline has been extensively studied for its potential applications in scientific research. This compound is known to have a unique mechanism of action, which makes it a promising candidate for various research studies. Some of the scientific research applications of this compound include:
1. Cancer Research: 2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-3-methylquinoxaline has been shown to have anticancer properties. It inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
2. Neurological Disorders: This compound has been studied for its potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. It has been shown to have neuroprotective effects and can prevent the death of neurons.
3. Cardiovascular Research: 2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-3-methylquinoxaline has been studied for its potential applications in the treatment of cardiovascular diseases. It has been shown to have vasodilatory effects and can reduce blood pressure.